![molecular formula C17H23NO3 B6275923 tert-butyl 1-(hydroxymethyl)-4-phenyl-2-azabicyclo[2.1.1]hexane-2-carboxylate CAS No. 2763754-86-3](/img/no-structure.png)
tert-butyl 1-(hydroxymethyl)-4-phenyl-2-azabicyclo[2.1.1]hexane-2-carboxylate
Overview
Description
Tert-butyl 1-(hydroxymethyl)-4-phenyl-2-azabicyclo[2.1.1]hexane-2-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of pharmacology. This compound is a member of the azabicyclohexane family, which is known for its ability to interact with the central nervous system. In 1.1]hexane-2-carboxylate.
Mechanism of Action
The mechanism of action of tert-butyl 1-(hydroxymethyl)-4-phenyl-2-azabicyclo[2.1.1]hexane-2-carboxylate involves its interaction with the dopamine and serotonin receptors in the brain. This compound acts as a dopamine and serotonin reuptake inhibitor, which leads to increased levels of these neurotransmitters in the brain. This, in turn, leads to improved mood, increased motivation, and decreased cravings for addictive substances.
Biochemical and Physiological Effects:
The biochemical and physiological effects of tert-butyl 1-(hydroxymethyl)-4-phenyl-2-azabicyclo[2.1.1]hexane-2-carboxylate are primarily related to its interaction with the dopamine and serotonin receptors. This compound has been shown to increase levels of these neurotransmitters in the brain, leading to improved mood, increased motivation, and decreased cravings for addictive substances. Additionally, this compound has been found to have neuroprotective effects, which may be beneficial in the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
The advantages of using tert-butyl 1-(hydroxymethyl)-4-phenyl-2-azabicyclo[2.1.1]hexane-2-carboxylate in lab experiments include its high purity, well-established synthesis method, and potential therapeutic applications. However, the limitations of this compound include its high cost and limited availability, which may make it difficult to use in large-scale experiments.
Future Directions
There are several future directions for research on tert-butyl 1-(hydroxymethyl)-4-phenyl-2-azabicyclo[2.1.1]hexane-2-carboxylate. One potential area of research is the development of more efficient synthesis methods that can be used to produce this compound in larger quantities. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications. Finally, studies investigating the long-term effects of this compound on the brain and body are needed to fully evaluate its safety and efficacy.
Synthesis Methods
The synthesis of tert-butyl 1-(hydroxymethyl)-4-phenyl-2-azabicyclo[2.1.1]hexane-2-carboxylate involves the reaction of tert-butyl 4-phenyl-2-azabicyclo[2.1.1]hexane-2-carboxylate with formaldehyde in the presence of a catalyst. The resulting product is then treated with hydrochloric acid to obtain the final compound. This synthesis method has been optimized to achieve high yields and purity of the compound.
Scientific Research Applications
Tert-butyl 1-(hydroxymethyl)-4-phenyl-2-azabicyclo[2.1.1]hexane-2-carboxylate has been extensively studied for its potential applications in the field of pharmacology. This compound has been shown to interact with the central nervous system, specifically with the dopamine and serotonin receptors. It has been found to have potential therapeutic applications in the treatment of neurological disorders such as Parkinson's disease, depression, and addiction.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 1-(hydroxymethyl)-4-phenyl-2-azabicyclo[2.1.1]hexane-2-carboxylate involves the reaction of tert-butyl 4-phenyl-2-azabicyclo[2.1.1]hexane-2-carboxylate with formaldehyde in the presence of a base to form the intermediate tert-butyl 1-(hydroxymethyl)-4-phenyl-2-azabicyclo[2.1.1]hexane-2-carboxylate. This intermediate is then treated with an acid to yield the final product.", "Starting Materials": [ "tert-butyl 4-phenyl-2-azabicyclo[2.1.1]hexane-2-carboxylate", "formaldehyde", "base", "acid" ], "Reaction": [ "Step 1: tert-butyl 4-phenyl-2-azabicyclo[2.1.1]hexane-2-carboxylate is reacted with formaldehyde in the presence of a base to form tert-butyl 1-(hydroxymethyl)-4-phenyl-2-azabicyclo[2.1.1]hexane-2-carboxylate intermediate.", "Step 2: The intermediate is then treated with an acid to yield the final product, tert-butyl 1-(hydroxymethyl)-4-phenyl-2-azabicyclo[2.1.1]hexane-2-carboxylate." ] } | |
CAS RN |
2763754-86-3 |
Molecular Formula |
C17H23NO3 |
Molecular Weight |
289.4 |
Purity |
91 |
Origin of Product |
United States |
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